Cas no 75990-94-2 (2-chloro-6-(methoxycarbonyl)benzoic acid)

• Product Name: 2-chloro-6-(methoxycarbonyl)benzoic acid
• CAS No: 75990-94-2
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• CID: 982313
• PubChem ID: 349200
• Update Time: 2025-04-20

2-chloro-6-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methoxycarbonylbenzoic Acid
• 1-methyl hydrogen-3-chlorophthalate
• 3-chloro-phthalic acid-1-methyl ester
• 3-Chlor-phthalsaeure-1-methylester
• AC1L8ASF
• NSC408809
• 2-chloro-6-(methoxycarbonyl)benzoic acid
• EN300-1626391
• DTXSID70325131
• D84399
• 75990-94-2
• NSC-408809
• 2-chloro-6-(methoxycarbonyl)benzoicacid
• MFCD22490910
• 2-chloro-6-methoxycarbonyl-benzoic acid
• DS-013123

• Inchi： 1S/C9H7ClO4/c1-14-9(13)5-3-2-4-6(10)7(5)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： GATIHZDZUNKUQV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1C(=O)O

Computed Properties

• Exact Mass: 214.00331
• Monoisotopic Mass: 214.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• LogP: 1.82480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters